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Compound of Interest

Compound Name: 7-Nitroquinoline

Cat. No.: B188568 Get Quote

This technical guide provides a detailed overview of the melting and boiling points of 7-
Nitroquinoline, tailored for researchers, scientists, and professionals in drug development.

The document outlines the physical properties, experimental methodologies for their

determination, and a logical workflow for such experimental procedures.

Physicochemical Data of 7-Nitroquinoline
7-Nitroquinoline is a yellow, needle-like crystalline solid.[1] It is characterized by the chemical

formula C₉H₆N₂O₂ and a molar mass of 174.16 g/mol .[1] The compound is poorly soluble in

water but soluble in organic solvents like alcohols and ketones.[1] It serves as a crucial

intermediate in the synthesis of various organic compounds, including drugs and dyes.[1]

Quantitative Properties
The key physical constants for 7-Nitroquinoline are summarized in the table below. These

values are critical for its identification, purification, and application in various chemical

processes.
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Property Value Notes

Melting Point 132.5°C [1]

Boiling Point 305.12°C Rough estimate[1]

Density 1.2190 g/cm³ Estimate[1]

Flash Point 156.7°C

Vapor Pressure 0.000233 mmHg at 25°C[1]

Experimental Protocols for Determination of
Physical Properties
While specific experimental records for the determination of 7-Nitroquinoline's melting and

boiling points are not detailed in the provided literature, standard organic chemistry laboratory

techniques are employed for such measurements.

Melting Point Determination
The melting point of a crystalline solid is a key indicator of its purity.[2] Pure compounds

typically exhibit a sharp melting point, melting over a narrow range of 0.5-1.0°C.[2] Impurities

tend to lower and broaden the melting range.[2]

A common method involves a melting point apparatus, such as a Mel-Temp or a Thiele tube.[2]

General Protocol using a Capillary Method:

Sample Preparation: A small amount of the dry, finely powdered 7-Nitroquinoline is packed

into a capillary tube, sealed at one end.[3][4] The sample should be compacted to ensure

uniform heat transfer.[5]

Apparatus Setup: The capillary tube is placed in a heating block or oil bath adjacent to a

thermometer.[2]

Heating: The apparatus is heated slowly, typically at a rate of about 2°C per minute,

especially when approaching the expected melting point.[2] A preliminary, faster heating can
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be done to find an approximate range.[2]

Observation: The temperature at which the solid first begins to liquefy is recorded as the start

of the melting range. The temperature at which the entire sample becomes a clear liquid is

the end of the range.[2]

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[6][7]

General Protocol using a Micro-Boiling Point (Thiele Tube) Method:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a

small test tube or fusion tube.[6][8]

Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed inside the test

tube containing the sample.[8] This assembly is then attached to a thermometer and

immersed in a Thiele tube containing a heating oil (like mineral oil or silicone oil).[8][9]

Heating: The side arm of the Thiele tube is gently and evenly heated.[8] As the temperature

rises, the air trapped in the capillary tube will be expelled, followed by a steady stream of

vapor from the boiling liquid.[9]

Observation: Heating is discontinued once a vigorous and continuous stream of bubbles

emerges from the capillary tube.[8] As the apparatus cools, the bubbling will slow down and

stop. The boiling point is the temperature at which the liquid is drawn back into the capillary

tube.[8][9]

Visualized Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the melting

point of a solid organic compound like 7-Nitroquinoline.
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Sample Preparation

Grind sample to fine powder

Homogenize

Pack powder into capillary tube

Load

Place in Melting Point Apparatus

Rapid Heating (Approx. MP)

Trial 1

Observe approximate melting range

Slow Heating (Precise MP)

Prepare for Trial 2

Heat at ~2°C/min near approx. MP

Record T_start (first liquid)

Observe

Record T_end (all liquid)

Continue heating

Report Melting Point Range
(T_start - T_end)

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b188568?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/quinoline,%207-nitro-
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.scribd.com/document/680851574/Chemistry-Practical-No-7
https://jan.ucc.nau.edu/~jkn/235Manual
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b188568#7-nitroquinoline-melting-point-and-boiling-point
https://www.benchchem.com/product/b188568#7-nitroquinoline-melting-point-and-boiling-point
https://www.benchchem.com/product/b188568#7-nitroquinoline-melting-point-and-boiling-point
https://www.benchchem.com/product/b188568#7-nitroquinoline-melting-point-and-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b188568?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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